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Compound of Interest

Compound Name: H1-7 Acetate

Cat. No.: B8230952

Get Quote

Executive Safety Assessment
Immediate Action Required: Before handling H1-7 Acetate, verify the specific chemical identity

on your Safety Data Sheet (SDS).

"H1-7 Acetate" typically refers to the acetate salt of a bioactive peptide (often a fragment of

Histone H1 or Angiotensin 1-7) used in cell signaling and drug development research.

However, nomenclature in research catalogs can be ambiguous.

Scenario A (Most Likely): It is a Bioactive Peptide Acetate. While often non-genotoxic, these

are potent biological modulators and must be treated as Hazardous Chemical Waste to

prevent environmental bio-accumulation.

Scenario B (Critical Warning): If "H1-7" is a typo for H-7 (1-(5-Isoquinolinesulfonyl)-2-

methylpiperazine), this is a potent protein kinase inhibitor. It is toxic and requires strict

segregation from oxidizers.

The Protocol below enforces a "Universal Precaution" approach, ensuring compliance

regardless of whether the compound is a benign peptide or a potent small molecule inhibitor.
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The "Self-Validating" Disposal Workflow
Do not rely on memory. Use this decision matrix to categorize and dispose of H1-7 Acetate.

Phase 1: Waste Characterization
Acetate salts are generally stable, but they are organic salts that can react violently with strong

oxidizers (e.g., Nitric Acid, Perchlorates).

Parameter Specification Risk Implication

Physical State
Lyophilized Powder (White/Off-

white)

High electrostatic potential.

Risk of

inhalation/aerosolization.[1][2]

[3][4][5][6][7]

Solubility Water, DMSO, Dilute Acid

Highly mobile in water

systems. DO NOT DRAIN

DISPOSE.

Reactivity
Incompatible with Strong

Oxidizers

EXPLOSION HAZARD: Never

mix acetate waste with Nitric

Acid waste.

Toxicity
Variable (Assume

Bioactive/Toxic)

Treat as "P-List" equivalent

(Acutely Hazardous) for safety

margins.

Phase 2: Disposal Logic Diagram
The following workflow illustrates the decision process for segregating H1-7 Acetate waste.
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CRITICAL SAFETY CHECK

Waste Generation:
H1-7 Acetate

Determine Physical State

Solid Waste
(Pure Powder/Spill Cleanup)

Powder/Wipes

Liquid Waste
(Stock Solutions/Media)

Solution

Container: Wide-Mouth HDPE
Label: 'Solid Hazardous Waste - Bioactive' Identify Solvent

EHS Pickup / Incineration

Aqueous/Buffer
(<10% Organic)

Water/PBS

Organic Solvent
(DMSO, MeOH, ACN)

DMSO/Ethanol

Container: Aqueous Waste
NO OXIDIZERS

Container: Organic Waste
(Halogenated vs Non-Halogenated)

Verify: NO NITRIC ACID
in Aqueous Waste

Click to download full resolution via product page

Figure 1: Decision tree for H1-7 Acetate waste segregation. Note the critical prohibition of

mixing acetate salts with nitric acid streams.
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Detailed Procedural Steps
A. Solid Waste Disposal (Lyophilized Powder)
Context: Expired vials, trace residues, or spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass

for solids to prevent breakage.

Deactivation (Spills):

If powder is spilled, cover with a damp paper towel (water or 1% acetic acid) to prevent

aerosolization.

Wipe up and place the entire towel into the solid waste container.

Labeling:

Primary Constituent: "H1-7 Acetate (Bioactive Peptide Salt)"

Hazard Checkbox: Toxic, Irritant.

B. Liquid Waste Disposal (Stock Solutions)
Context: Unused DMSO stocks or cell culture media containing H1-7.

Segregation Rule (The "Acetate Trap"):

NEVER pour acetate solutions into a waste container designated for "Acid Waste" if that

container holds Nitric Acid or Perchloric Acid. This can form unstable acetyl nitrates.

Correct Stream: Dispose of in "General Organic Waste" (if in DMSO/Methanol) or

"Aqueous Hazardous Waste" (if in buffer).

Rinsing:

Triple-rinse empty vials with the solvent used (e.g., water or DMSO).

Collect all three rinses into the liquid waste container.
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Deface the vial label and dispose of the glass vial in the "Glass/Sharps" bin (unless it

contained P-listed acutely toxic material, in which case the vial itself is hazardous waste).

C. Incineration Standards
As a bioactive compound, the ultimate disposal method must be High-Temperature

Incineration.

Ensure your institutional EHS or waste contractor (e.g., Veolia, Clean Harbors, Triumvirate)

codes this waste for incineration (Waste Code: D001 for ignitable solvents or Non-Regulated

Chemical Waste destined for incineration).

Do not autoclave H1-7 Acetate waste. Autoclaving may not fully degrade the chemical

structure and can release toxic vapors.

Regulatory & Compliance Framework (USA/Global)
While H1-7 Acetate may not be explicitly listed on the EPA "P-List" or "U-List" (40 CFR §

261.33), you must apply the "Generator Knowledge" clause.

Regulatory Body Classification Action Required

EPA (RCRA) Unlisted Hazardous Waste
Characterize based on Toxicity

and Ignitability (if in solvent).

OSHA Hazardous Chemical
Maintain SDS in the lab. Label

all secondary containers.

Local EHS Bioactive/Cytotoxic

Often requires "Blue Bin"

(incineration) rather than "Red

Bag" (autoclave).

Citation:Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014, U.S.

Environmental Protection Agency. [1]

Emergency Response
In case of exposure:
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Inhalation: Remove to fresh air. Acetate salts can cause respiratory irritation.[2]

Skin Contact: Wash with soap and water for 15 minutes. Acetates are generally hydrophilic

and wash off easily.

Eye Contact: Flush with water for 15 minutes.[6][8]

In case of spill:

Evacuate the immediate area if dust is visible.

Don PPE: Nitrile gloves, lab coat, safety goggles, and N95 mask (if powder is loose).

Use the "Wet Wipe" method (see Section 3A) to avoid dust generation.

References
U.S. Environmental Protection Agency. (2014).[3][8] Resource Conservation and Recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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